Cas no 951624-81-0 (Diethyl 4-Fluoroheptanedioate)

Diethyl 4-Fluoroheptanedioate Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoroheptanedioic acid diethyl ester
- DIETHYL 4-FLUOROHEPTANEDIOATE
- Diethyl-4-fluoroheptanedioate
- STL554498
- 951624-81-0
- AKOS005254800
- BBL100704
- BNB62481
- MFCD08704574
- 1,7-diethyl 4-fluoroheptanedioate
- Diethyl 4-fluoropimelate
- Diethyl 4-Fluoroheptanedioate
-
- MDL: MFCD08704574
- Inchi: 1S/C11H19FO4/c1-3-15-10(13)7-5-9(12)6-8-11(14)16-4-2/h9H,3-8H2,1-2H3
- InChI Key: PWWKGLGZUBWLQC-UHFFFAOYSA-N
- SMILES: FC(CCC(=O)OCC)CCC(=O)OCC
Computed Properties
- Exact Mass: 234.12673725g/mol
- Monoisotopic Mass: 234.12673725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.6Ų
Diethyl 4-Fluoroheptanedioate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Matrix Scientific | 023752-500mg |
Diethyl 4-fluoroheptanedioate, 97% |
951624-81-0 | 97% | 500mg |
$174.00 | 2023-09-11 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023752-500mg |
Diethyl 4-fluoroheptanedioate |
951624-81-0 | 97% | 500mg |
2826CNY | 2021-05-07 | |
A2B Chem LLC | AY10714-500mg |
Diethyl 4-fluoroheptanedioate |
951624-81-0 | 97% | 500mg |
$255.00 | 2024-05-20 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023752-1g |
Diethyl 4-fluoroheptanedioate |
951624-81-0 | 97% | 1g |
4338.0CNY | 2021-07-13 | |
Matrix Scientific | 023752-1g |
Diethyl 4-fluoroheptanedioate, 97% |
951624-81-0 | 97% | 1g |
$267.00 | 2023-09-11 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649051-1g |
Diethyl 4-fluoroheptanedioate |
951624-81-0 | 98% | 1g |
¥4240.00 | 2024-04-24 | |
TRC | D012885-100mg |
Diethyl 4-Fluoroheptanedioate |
951624-81-0 | 100mg |
$ 140.00 | 2022-06-06 | ||
TRC | D012885-50mg |
Diethyl 4-Fluoroheptanedioate |
951624-81-0 | 50mg |
$ 90.00 | 2022-06-06 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023752-500mg |
Diethyl 4-fluoroheptanedioate |
951624-81-0 | 97% | 500mg |
2826.0CNY | 2021-07-13 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023752-1g |
Diethyl 4-fluoroheptanedioate |
951624-81-0 | 97% | 1g |
4338CNY | 2021-05-07 |
Diethyl 4-Fluoroheptanedioate Related Literature
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1. Triphenylphosphine oxide-catalyzed stereoselective poly- and dibromination of unsaturated compounds†Tian-Yang Yu,Yao Wang,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 7817-7820
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Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
-
Per Eklund,Sit Kerdsongpanya J. Mater. Chem. C, 2016,4, 3905-3914
-
Yuanyuan Han,Wei Jiang Soft Matter, 2017,13, 2634-2642
Additional information on Diethyl 4-Fluoroheptanedioate
Recent Advances in the Application of Diethyl 4-Fluoroheptanedioate (CAS: 951624-81-0) in Chemical Biology and Pharmaceutical Research
Diethyl 4-Fluoroheptanedioate (CAS: 951624-81-0) is a fluorinated diester compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting metabolic pathways and enzyme inhibition. Recent studies have highlighted its potential in the development of novel therapeutics, including anti-inflammatory agents and enzyme inhibitors. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for drug design.
One of the most notable applications of Diethyl 4-Fluoroheptanedioate is its role in the synthesis of fluorinated analogs of natural products. Researchers have successfully utilized this compound to introduce fluorine atoms into complex molecular frameworks, thereby improving their pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Diethyl 4-Fluoroheptanedioate in the synthesis of fluorinated prostaglandin analogs, which exhibited enhanced anti-inflammatory activity compared to their non-fluorinated counterparts. This underscores the compound's potential in the design of next-generation anti-inflammatory drugs.
In addition to its applications in drug design, Diethyl 4-Fluoroheptanedioate has also been explored as a tool in chemical biology. Recent research has shown that this compound can be used to probe enzyme mechanisms and identify novel enzyme inhibitors. A study published in ACS Chemical Biology in 2022 reported the use of Diethyl 4-Fluoroheptanedioate as a substrate analog to investigate the catalytic mechanism of a key enzyme involved in fatty acid metabolism. The findings provided valuable insights into the enzyme's active site and paved the way for the development of targeted inhibitors.
The synthetic versatility of Diethyl 4-Fluoroheptanedioate has also been demonstrated in the field of materials science. Researchers have employed this compound as a building block for the synthesis of fluorinated polymers with unique properties, such as enhanced thermal stability and chemical resistance. A recent study in Polymer Chemistry highlighted the use of Diethyl 4-Fluoroheptanedioate in the preparation of fluorinated polyesters, which exhibited improved performance in high-temperature applications. This opens up new possibilities for the development of advanced materials with tailored properties.
Despite its promising applications, the synthesis and handling of Diethyl 4-Fluoroheptanedioate present certain challenges. The compound's sensitivity to moisture and its potential toxicity require careful handling and storage. Recent advancements in synthetic methodologies have addressed some of these challenges, with the development of more efficient and safer routes for its preparation. For example, a 2023 publication in Organic Process Research & Development described a scalable and environmentally friendly synthesis of Diethyl 4-Fluoroheptanedioate, which minimizes the use of hazardous reagents and reduces waste generation.
Looking ahead, the future of Diethyl 4-Fluoroheptanedioate in chemical biology and pharmaceutical research appears bright. Ongoing studies are exploring its potential in the development of targeted therapies for metabolic disorders and cancer. Additionally, its applications in materials science are expected to expand, with researchers investigating its use in the design of smart materials and drug delivery systems. As our understanding of this compound's properties and applications continues to grow, it is likely to play an increasingly important role in advancing both fundamental research and industrial applications.
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